Cas no 2229649-12-9 (methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate
• CAS No: 2229649-12-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5832521
• PubChem ID: 165784465
• Update Time: 2025-06-13

methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate
• EN300-1785652
• 2229649-12-9

• Inchi： 1S/C10H13NO2S/c1-7(11)3-4-8-5-6-9(14-8)10(12)13-2/h3-7H,11H2,1-2H3/b4-3+
• InChI Key： KMCTYJWGNWQMOO-ONEGZZNKSA-N
• SMILES： S1C(C(=O)OC)=CC=C1/C=C/C(C)N

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate

Exploring the Versatile Applications of Methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate (CAS No. 2229649-12-9) in Modern Chemistry

In the ever-evolving field of organic chemistry, methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate (CAS No. 2229649-12-9) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This thiophene-based derivative combines a carboxylate ester group with an amino-substituted butenyl side chain, making it a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. Researchers are increasingly focusing on its potential in drug discovery, particularly in the development of small molecule therapeutics targeting inflammatory and metabolic disorders.

The compound's CAS number 2229649-12-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this attention is its role in click chemistry and bioconjugation applications, where its amine functionality allows for efficient coupling with other bioactive molecules. Recent studies highlight its utility in designing fluorescent probes for cellular imaging, a topic trending in biomedical research circles. Additionally, its thiophene backbone contributes to electronic conjugation, making it a candidate for organic semiconductors—a hot topic in renewable energy discussions.

From a synthetic perspective, methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate offers advantages in scalable production, a critical factor for industries optimizing green chemistry practices. Its stability under mild reaction conditions aligns with the global push toward sustainable chemical processes. Analysts note rising searches for "thiophene derivatives in drug design" and "CAS 2229649-12-9 solubility," indicating practical concerns among end-users. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its pharmacokinetic profile, a frequent focus in preclinical development forums.

Beyond pharmaceuticals, this compound’s structural modularity supports innovations in functional materials. For instance, its incorporation into conductive polymers has been explored for flexible electronics—a sector experiencing exponential growth due to demand for wearable technology. Environmental scientists also investigate its degradation pathways, responding to public interest in "biodegradable chemical additives." Such multidisciplinary applications underscore why methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate remains a staple in research publications and patent filings.

Quality control protocols for CAS No. 2229649-12-9 emphasize HPLC purity and spectroscopic characterization, addressing common queries about analytical validation. As regulatory agencies prioritize compound traceability, suppliers increasingly document its synthesis routes and impurity profiles. This transparency caters to industries requiring GMP-compliant intermediates, particularly in API manufacturing. The compound’s compatibility with microwave-assisted synthesis—another trending search term—further boosts its appeal for high-throughput laboratories.

In conclusion, the scientific community’s engagement with methyl 5-(3-aminobut-1-en-1-yl)thiophene-2-carboxylate reflects broader trends toward multifunctional building blocks in chemistry. Its intersection with personalized medicine, smart materials, and eco-friendly synthesis positions it as a compound poised for continued exploration. Future research may unlock additional capabilities, particularly in catalysis and nanotechnology, ensuring its place in next-generation innovations.